Cas no 1388096-37-4 ((1R,2R)-2-Trifluoromethyl-cyclohexylamine)
(1R,2R)-2-Trifluoromethyl-cyclohexylamine is a chiral cyclohexylamine derivative featuring a trifluoromethyl group at the 2-position. Its stereospecific (1R,2R) configuration makes it a valuable building block in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group enhances metabolic stability and lipophilicity, influencing bioavailability and binding affinity in bioactive compounds. This compound is useful in the preparation of enantiomerically pure intermediates, leveraging its rigid cyclohexane backbone for stereocontrol. High optical purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its utility extends to catalysis and ligand design, where the trifluoromethyl group can modulate electronic properties. Proper handling under inert conditions is recommended due to potential sensitivity.
1388096-37-4 structure
Product Name:(1R,2R)-2-Trifluoromethyl-cyclohexylamine
CAS No:1388096-37-4
MF:C7H12F3N
MW:167.172092437744
MDL:MFCD22520621
CID:5169771
Update Time:2025-06-07
(1R,2R)-2-Trifluoromethyl-cyclohexylamine Chemical and Physical Properties
Names and Identifiers
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- (1R,2R)-2-Trifluoromethyl-cyclohexylamine
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- MDL: MFCD22520621
- Inchi: 1S/C7H12F3N/c8-7(9,10)5-3-1-2-4-6(5)11/h5-6H,1-4,11H2/t5-,6-/m1/s1
- InChI Key: KHKJUJGNSSJMED-PHDIDXHHSA-N
- SMILES: [C@@H]1(N)CCCC[C@H]1C(F)(F)F
(1R,2R)-2-Trifluoromethyl-cyclohexylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1123440-250mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 250mg |
$940 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123440-500mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 500mg |
$1765 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123440-1g |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 1g |
$2975 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123440-5g |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 5g |
$11115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123440-500mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 500mg |
$1765 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1123440-250mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 250mg |
$940 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1123440-5g |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 5g |
$11115 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1123440-1g |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 1g |
$2975 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1123440-500mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 500mg |
$1765 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1123440-250mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 250mg |
$940 | 2025-02-24 |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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